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Introduction

Tris(6-isocyanatohexyl)isocyanurate, commonly known as Hexamethylene Diisocyanate
(HDI) Trimer, is an aliphatic polyisocyanate renowned for its use as a hardener in two-
component (2K) polyurethane coating systems. Its isocyanurate ring structure provides a
trifunctional cross-linking capability, leading to coatings with exceptional performance
characteristics. This document details its primary applications in industrial coatings, provides
typical performance data, and outlines experimental protocols for formulation and testing. The
aliphatic nature of Tris(6-isocyanatohexyl)isocyanurate ensures high resistance to UV
degradation, making it ideal for applications requiring excellent weatherability and color
stability.[1]

Key Properties and Characteristics

Tris(6-isocyanatohexyl)isocyanurate is a solvent-free, clear to slightly yellowish liquid at
room temperature. Its key features include high NCO content, moderate viscosity, and excellent
compatibility with a wide range of polyols. These properties make it a versatile crosslinker for
various coating formulations.
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Table 1: Typical Properties of Tris(6-isocyanatohexyl)isocyanurate

Property Typical Value Reference
1,3,5-Tris(6-

IUPAC Name isocyanatohexyl)-1,3,5- Sigma-Aldrich
triazinane-2,4,6-trione

CAS Number 3779-63-3 Sigma-Aldrich

Molecular Formula C24H36N606 Covestro, PubChem

Molecular Weight 504.58 g/mol Covestro, PubChem

NCO Content 21.8+0.5% Covestro, Wanhua Chemical

Equivalent Weight

Approx. 191 g/eq

Wanhua Chemical

Viscosity at 25°C

2400 - 3000 mPa-s

Covestro, Wanhua Chemical

Density at 20°C Approx. 1.16 g/cm3 Covestro, myChem
Clear, colorless to pale yellow )
Appearance o Wanhua Chemical
liquid
- Soluble in esters, ketones, and _
Solubility Covestro, Wanhua Chemical

aromatic hydrocarbons

Industrial Coating Applications

The unique properties of Tris(6-isocyanatohexyl)isocyanurate make it a preferred choice for

high-performance coatings across various industries.

Automotive Coatings

In the automotive sector, it is extensively used as a crosslinker for clearcoats and topcoats in

both OEM and refinish applications.[2][3][4] Coatings formulated with this isocyanurate exhibit:

o Exceptional Weather Resistance: The aliphatic structure provides outstanding resistance to

UV radiation, preventing yellowing and degradation upon prolonged sun exposure.[1]

» High Gloss Retention: Coatings maintain their aesthetic appeal over long periods.[2]
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o Excellent Scratch and Abrasion Resistance: The high crosslink density imparts superior
mechanical properties, protecting the underlying basecoat.[5]

o Chemical Resistance: Provides robust protection against environmental fallout, bird
droppings, tree sap, and common automotive fluids.[2]

Aerospace Coatings

Aerospace topcoats demand the highest level of durability and protection. Tris(6-
isocyanatohexyl)isocyanurate is a key component in these formulations, offering:

o Superior Durability: Withstands harsh atmospheric conditions, including extreme
temperatures and UV radiation at high altitudes.

o Fluid Resistance: Resists degradation from hydraulic fluids, jet fuel, and de-icing agents.

 Flexibility: Formulations can be adjusted to provide the necessary flexibility to accommodate
the expansion and contraction of aircraft substrates.

Wood Coatings

For industrial wood coatings on furniture, flooring, and cabinetry, Tris(6-
isocyanatohexyl)isocyanurate is used to formulate coatings with:

o Excellent Clarity: Enhances the natural beauty of the wood grain.

» High Scratch and Mar Resistance: Provides a durable finish that withstands daily wear and
tear.

o Resistance to Household Chemicals: Protects against spills of common household liquids
such as water, alcohol, and cleaning agents.[6]

General Industrial Coatings

This polyisocyanate is also employed in a wide range of general industrial applications,
including coatings for machinery, plastic components, and protective metal coatings.[4][7] Key
benefits include:
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o Corrosion Resistance: When used in protective coating systems, it contributes to excellent

corrosion resistance.

e Adhesion to Various Substrates: Can be formulated to adhere well to a variety of substrates,

including metals and plastics.

» Versatility: The ability to be formulated with different polyols (polyester, polyacrylic) allows for

a wide range of gloss levels and film properties.[8]

Expected Performance of Formulated Coatings

While specific performance data depends on the complete formulation (polyol, additives, etc.),

the following table provides an overview of the typical performance characteristics of a two-
component polyurethane clearcoat formulated with Tris(6-isocyanatohexyl)isocyanurate.

Table 2: Typical Performance Data of a Polyurethane Clearcoat

Performance Metric

Test Method

Typical Result

Pencil Hardness ASTM D3363 H-2H
Adhesion (Cross-Hatch) ASTM D3359 5B (no loss of adhesion)
Impact Resistance ASTM D2794 > 80 in-Ibs (direct)
Flexibility (Mandrel Bend) ASTM D522 Passes 1/8 inch mandrel
No effect after 24-hour spot
) ) test with gasoline, motor oil,
Chemical Resistance ASTM D1308

10% sulfuric acid, and 10%
sodium hydroxide.

Weathering Resistance

ASTM G154 (QUV-A)

> 1000 hours with > 80% gloss
retention and minimal color
change (AE < 1.0)

Experimental Protocols
Protocol 1: Formulation of a 2K Polyurethane Clearcoat
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This protocol describes the preparation of a model two-component polyurethane clearcoat for
general industrial applications.

Materials:

e Component A (Resin):

[¢]

Hydroxyl-functional acrylic polyol (e.g., 70% solution in butyl acetate, OH value ~150 mg
KOH/qg)

[¢]

Flow and leveling agent

[¢]

UV absorber and HALS (Hindered Amine Light Stabilizer) package

[e]

Solvent blend (e.g., butyl acetate, xylene)
o Component B (Hardener):
o Tris(6-isocyanatohexyl)isocyanurate (100% solids)
Procedure:
o Component A Preparation:
1. In a suitable mixing vessel, add the acrylic polyol solution.
2. While stirring, add the flow and leveling agent, UV absorber, and HALS.

3. Adjust the viscosity with the solvent blend to a target application viscosity (e.g., 20-25
seconds in a Zahn #2 cup).

4. Mix until a homogenous solution is obtained.
e Mixing Ratio Calculation:

1. The mixing ratio of Component A to Component B is determined by the equivalent weights
of the polyol and the isocyanate. A common stoichiometric ratio is 1.05:1 (NCO:OH).

o Coating Preparation:
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1. Just prior to application, add the calculated amount of Component B (Tris(6-
isocyanatohexyl)isocyanurate) to Component A.

2. Mix thoroughly for 2-3 minutes.

3. Allow an induction time of 10-15 minutes before application.

Diagram 1: Workflow for 2K Polyurethane Clearcoat Formulation
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Caption: Workflow for the formulation of a two-component polyurethane clearcoat.

Protocol 2: Coating Application and Curing
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This protocol outlines the application and curing of the formulated 2K polyurethane clearcoat.

Procedure:

o Substrate Preparation:

1. Ensure the substrate (e.g., steel panels, wood panels) is clean, dry, and free of
contaminants.

2. For metal substrates, appropriate pretreatment and priming are recommended.

e Application:

1. Apply the mixed coating using a suitable method such as spray application (conventional
or HVLP), brush, or roller.

2. Aim for a dry film thickness (DFT) of 40-60 pm.

e Curing:

1. Flash-off: Allow a flash-off period of 10-15 minutes at ambient temperature to allow for
solvent evaporation.

2. Curing Schedule:

= Air Dry: Tack-free in 2-4 hours at 25°C. Hard dry in 24 hours. Full cure in 7 days.

» Force Dry: After a 15-minute flash-off, cure at 60-80°C for 30-60 minutes.

Diagram 2: Coating Application and Curing Process
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Caption: Process flow for coating application and curing.

Protocol 3: Evaluation of Coating Performance

This protocol describes standard tests to evaluate the performance of the cured polyurethane
coating.

Procedure:
o Adhesion Test (ASTM D3359, Test Method B):

1. After full cure, make a series of six parallel cuts through the coating to the substrate,
followed by another series of six cuts at a 90-degree angle to and centered on the original
cuts.

2. Apply pressure-sensitive tape over the grid and remove it rapidly.
3. Rate the adhesion on a scale of OB to 5B.
e Pencil Hardness Test (ASTM D3363):
1. Use a set of calibrated pencils of increasing hardness.
2. Push the pencil at a 45-degree angle to the coating surface.

3. The pencil hardness is the hardest pencil that does not scratch or gouge the coating.
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e Chemical Resistance Test (ASTM D1308):

1. Place a small piece of cotton saturated with the test chemical (e.g., gasoline, 10% H2S0Oa)
on the coating surface.

2. Cover with a watch glass for a specified period (e.g., 24 hours).

3. Remove the cotton and evaluate the coating for any signs of degradation (softening,
blistering, discoloration).

o Accelerated Weathering Test (ASTM G154):
1. Place coated panels in a QUV accelerated weathering tester.
2. Expose the panels to alternating cycles of UV-A radiation and condensation.

3. Periodically measure gloss (ASTM D523) and color change (ASTM D2244) to assess
durability.

Diagram 3: Logical Relationship of Isocyanurate Structure to Coating Properties
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Caption: Contribution of the isocyanurate structure to key coating properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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